2-Methyl-5-(6-methylhept-5-en-2-yl)phenol

• CAS No.: 30199-26-9
• Product Name: 2-Methyl-5-(6-methylhept-5-en-2-yl)phenol
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 2-methyl-5-(6-methylhept-5-en-2-yl)phenol
• Standard InChI: InChI=1S/C15H22O/c1-11(2)6-5-7-12(3)14-9-8-13(4)15(16)10-14/h6,8-10,12,16H,5,7H2,1-4H3
• Standard InChIKey: FKWGCEDRLNNZOZ-GFCCVEGCSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@H](C)CCC=C(C)C)O
• SMILES: CC1=C(C=C(C=C1)C(C)CCC=C(C)C)O
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)CCC=C(C)C)O
• Appearance: Assay:≥97%A colorless to light yellow oil
• Description: Xanthorrhizol is a sesquiterpenoid isolated from the rhizome of C. xanthorrhiza that exhibits antibacterial and antifungal activity, neuroprotective activity, and protective effects against chemotherapeutic drug-induced hepatotoxicity and nephrotoxicity. Xanthorrhizol suppresses the expression of ornithine decarboxylase, cyclooxygenase-2, and inducible nitric oxide synthase at concentrations as low as 0.3 μM. It exhibits an anti-metastasis effect and anti-tumor promoter activity in various mouse models of carcinogenesis. Xanthorrhizol inhibits the proliferation of human colon cancer HCT116 cells with an IC50 value of 54.8 μM by inducing cell cycle arrest and apoptosis.
• Synonyms: (-)-Xanthorrhizol; (-)-Xanthorrizol; (R)-(-)-Xanthorrhizol; (R)-(-)-Xanthorrizol; (R)-5-(1,5-Dimethyl-4-hexenyl)-o-cresol; (-)-5-(1,5-Dimethyl-4-hexenyl)-o-cresol; 5-[(1R)-1,5-Dimethyl-4-hexenyl]-2-methylphenol; (R)-5-(1,5-Dimethyl-4-hexenyl)-2-met
• PubChem Compound: 520468
• Last Modified: Nov 11 2021